Cas no 2137612-54-3 (3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride)

• Product Name: 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride
• CAS No: 2137612-54-3
• MF: C₁₀H₅Cl₂FO₃S
• MW: 295.114303350449
• CID: 5956886
• PubChem ID: 165451052
• Update Time: 2025-07-21

3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)furan-2-sulfonyl fluoride
• 2137612-54-3
• EN300-713222
• 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride

• Inchi： 1S/C10H5Cl2FO3S/c11-7-3-6(4-8(12)5-7)9-1-2-16-10(9)17(13,14)15/h1-5H
• InChI Key： AJDLBGRUFAAQCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=COC=1S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 293.9320487g/mol
• Monoisotopic Mass: 293.9320487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride

Professional Introduction to 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride (CAS No. 2137612-54-3)

3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2137612-54-3, is characterized by its unique structural and functional properties, making it a valuable tool in synthetic chemistry and drug discovery. The presence of both 3,5-dichlorophenyl and furan-2-sulfonyl fluoride moieties in its molecular structure imparts distinct reactivity and utility in various chemical transformations.

The compound’s significance lies in its role as an intermediate in the synthesis of more complex molecules. Specifically, it has been employed in the development of bioactive scaffolds that exhibit potential pharmacological activity. The furan-2-sulfonyl fluoride group is particularly noteworthy, as it can undergo nucleophilic substitution reactions to yield sulfonyl derivatives, which are prevalent in medicinal chemistry. These derivatives often serve as key structural elements in drugs targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The 3,5-dichlorophenyl substituent enhances the electronic properties of the molecule, influencing its interaction with biological targets. This has led to its exploration as a component in the design of small-molecule inhibitors. For instance, studies have demonstrated its utility in modulating enzyme activity, particularly in cases where halogenated aromatic rings are known to improve binding affinity.

The compound’s reactivity also makes it a candidate for use in transition-metal-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. Such reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. Researchers have leveraged these properties to develop novel synthetic routes for pharmaceutical intermediates, streamlining the process from lab-scale synthesis to potential industrial applications.

One of the most compelling aspects of 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride is its versatility in medicinal chemistry applications. The combination of electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of physicochemical properties such as solubility and metabolic stability. These attributes are critical for optimizing drug-like characteristics, ensuring that lead compounds exhibit favorable pharmacokinetic profiles.

The compound has been investigated in the context of developing treatments for chronic diseases where targeted molecular intervention is essential. For example, its derivatives have shown promise in preclinical studies as modulators of signaling pathways implicated in cancer and neurodegenerative diseases. The ability to modify the furan-2-sulfonyl fluoride moiety provides chemists with a scaffold for generating libraries of compounds that can be screened for biological activity.

In addition to its pharmaceutical applications, 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride has found utility in materials science research. Its unique electronic properties make it a candidate for use in organic electronics, where halogenated heterocycles contribute to charge transport capabilities. This interdisciplinary approach highlights the broad applicability of such specialized chemicals beyond traditional drug discovery efforts.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic systems have enabled more efficient and sustainable routes to complex molecules like this one. Such improvements are crucial for reducing the environmental impact of chemical production while maintaining high yields and purity standards required for pharmaceutical use.

Ongoing research continues to uncover new ways to exploit the reactivity of 3-(3,5-Dichlorophenyl)furan-2-sulfonyl fluoride. Collaborative efforts between academic institutions and industrial partners are driving innovation by integrating computational modeling with experimental chemistry. This synergy allows for rapid screening and optimization of molecular structures before they enter more costly late-stage development phases.

The future prospects for this compound remain bright as new synthetic strategies emerge alongside expanding knowledge about biological targets. Its role as an intermediate may evolve into broader applications within biotechnology and nanotechnology sectors where precise molecular control is paramount. As research progresses，the full potential of this versatile chemical will likely continue to be realized across multiple scientific disciplines.